Methyl 6-Chloro-1-methyl-5-azaindole-3-carboxylate

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: methyl 6-chloro-1-methylpyrrolo[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-13-5-7(10(14)15-2)6-4-12-9(11)3-8(6)13/h3-5H,1-2H3
• InChI Key: MEOYDTREOBGBLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CN=C(C=C21)Cl)C(=O)OC

Description

MFCD28532685 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD28532685 typically involves a series of chemical reactions under controlled conditions. The exact synthetic route can vary, but it generally includes steps such as condensation, cyclization, and purification. The reaction conditions, including temperature, pressure, and the use of catalysts, are carefully optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of MFCD28532685 is scaled up using large reactors and continuous flow processes. This ensures consistent quality and efficiency in production. The use of advanced technologies, such as automated control systems and real-time monitoring, further enhances the production process.

Chemical Reactions Analysis

Types of Reactions

MFCD28532685 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving MFCD28532685 are carried out under specific conditions to ensure optimal results. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often occur under inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield various oxygenated derivatives, while reduction can produce different hydrogenated compounds.

Scientific Research Applications

MFCD28532685 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: MFCD28532685 is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of MFCD28532685 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.